In this study, effects of initial orientation on microstructure evolution and mechanical properties of AZ31 Mg alloy sheets via accumulated extrusion bonding (AEB) was systematically studied. The samples with RD and TD parallel to extrusion direction (ED) were labeled as RED and TED, respectively. RD and TD pieces alternately stacked was named as RTED. The results revealed that under three-dimensional compressive stress, {10-12} tensile twinning dominated the first stage deformation in container. As the plunger continuous press down, dynamic recrystallization (DRX) occurred, and the newly fine DRXed grains along original and twin grain boundaries gradually consumed the matrix and twin grains. The microstructure was completely transformed into recrystallized grain structure at sizing band with an average grain size of ∼0.9 ​μm in TED sample, smaller than that of RED sample. After the alloys extruded out of the die, DRXed grains significantly grew to ∼4.5 ​μm and 3.5 ​μm for RED and TED samples, respectively. A laminated microstructure was obtained with average grain sizes of∼4.4 ​μm in RD layers and 3.5 ​μm in TD layers for RTED sample. The AEB processed samples exhibited an ED-tilt double-peak basal texture with similar texture intensity. The tensile tests results indicated that attributed to the combined effect of grain refinement and texture evolution, the yield strength and fracture elongation of RED and TED samples was significantly improved. The heterogeneous microstructure in RTED sample induced an extra work hardening (HDI-work hardening) in tensile deformation and resulted in a further improved elongation of 32.0%.

Recently, the introduction of external fields (light, thermal, magnetism, etc.) during electrocatalysis reactions gradually becomes a new strategy to modulate the catalytic activities. In this work, an external magnetic field was innovatively employed for the synthesis progress of (Ni, Zn)Fe2O4 spinel oxide (M-(Ni, Zn)Fe2O4). Results indicated the magnetic field (≤250 ​mT) would affect the morphology of catalyst due to the existing Fe ions, inducing the M-(Ni, Zn)Fe2O4 nanosphere particles to be uniform and coral-like nanorods. In addition, the electronic structure of the catalyst was regulated by the valence state of Fe, changing the bonding of metal to oxygen atoms in different spinel sites. The results manifested that the M-(Ni, Zn)Fe2O4 requires a lower overpotential of only 67 ​mV to deliver 10 ​mA ​cm−2 for hydrogen evolution reaction (HER) in alkaline electrolyte. Moreover, M-(Ni, Zn)Fe2O4 respectively as the anode and cathode electrode for the overall water splitting, the catalysis system requires a cell voltage of only 1.76 ​V to gain a current density of 50 ​mA ​cm−2, combining with an excellent discharging stability after 10 ​h. This work provides a facile synthesis strategy toward the design of efficient non-noble metal catalysts for alkaline HER and overall water splitting.

Lithium-ion batteries have long been used in electronic products and electric vehicles, but their energy density is slowly failing to keep up with demand. Because of its extraordinarily high theoretical specific capacity, silicon is regarded as the most potential next-generation anode material for practical lithium-ion batteries. However, its unavoidable volume expansion issue can cause electrode deformation and loss of electrical contact during cycling, resulting in significant performance reduction. This work reviews and evaluates the modification measures of Si, SiO, and SiO2 as anode materials in order to address the challenges that silicon-based anode materials encounter. We not only review their lithium storage mechanism, but also focus on nanostructure designing and hybridizing to improve the electrochemical performance of silicon-based anodes. The silicon-based anodes can exhibit exceptional capacity retention and excellent rate performance after structural optimization and hybridization, which will greatly facilitate their commercial application. Finally, we discuss our thoughts and recommendations for the future development of silicon-based materials.

Metamaterials such as architected lattice structures have aroused broad interest in being applied as mechanical supports for their lightweight and custom-shaped capabilities. Although various prior efforts have been devoted, a multiscale fabrication of micro-nano lattice structures without penalizing the mechanical properties is still a challenging but highly desirable task. Here we put forward a strategy to produce a mechanically enhanced micro-nano lattice structure by conformally depositing a CoCrFeNiTi high-entropy alloy (HEA) coating layer onto a three-dimensional (3D) printed polymer skeleton. The template for the 3D printing employs a six-membered tricapped trigonal prism (6M-TTP) structure derived from a medium-range order structure motif in amorphous alloys. The topological complexity of the 6M-TTP can substantially avoid the stress concentration by offering stress-release channels, while the HEA film incorporating with amorphous and nanocrystalline constituents can further reinforce the lattice architecture through its size hardening effect. Benefitting from the above, the fabricated polymer/HEA-hybrid lattice exhibits a high specific compressive strength (∼0.055 ​MPa ​kg-1 m3 at a density below 500 ​kg ​m-3), a superior elastic recoverability (∼70% recovery rate under >30% compression), an enhanced plasticity (40% strain) and a high specific modulus (0.135 ​MPa ​kg-1 m3). Our strategy initiates a perspective way to fabricate multiscale micro-nano lattice structures with improved mechanical properties, which could be extended to widespread metamaterial research.

The objective of this work is to obtain a multifunctional porous ceramic material at low cost with improved properties and that can be used in many applications like: thermal and acoustic insulation, refractory support and hot gas filtration elements. To that end, a novel facile strategy to fabricate porous ceramics by foaming and pore-forming agent methods using magnesia-aluminum spinel hollow spheres (MASHSs) was reported for the first time, in which calcium aluminate cement (CAC) served as high-temperature binder. The influence of temperature ranging from 1500 ​°C to 1700 ​°C on the thermal conductivity, porosity and mechanical strength were investigated. The results show that, the obtained MASHSs ceramic exhibits high porosity (67.2–71.9%) and thermal conductivity (0.18–0.38 ​W/mK), and compressive strength (6.1–17.1 ​MPa), which is mainly due to the change in crack directions and microstructure optimization with the prolong of firing temperature. The crack directions changed from the surface of MASHSs to the interior MASHSs, which consumes more crack energy, and thus leading to the excellent mechanical performance. What is more, the introduction of MASHSs makes it difficult to lose heat at elevated temperature, and thereby improving the thermal conductivity of materials.

Two-dimensional (2D) layered materials are assembled through the intralayer covalent bonds and interlayer van der Waals (vdWs) interactions. The relatively weak interlayer vdWs interactions result in the weak interlayer mechanical coupling between layers, which strongly impacts the overall mechanical properties of multilayer 2D materials or heterostructures. Experimentally probing the interlayer mechanical coupling is of vital importance on the accumulation of fundamental parameters for their applications in flexible and stretchable devices, yet there are hardly comprehensive reviews in this research field. In this review, we firstly introduce the probing methods of interlayer mechanical coupling, including high-frequency and ultralow-frequency Raman characterizations, nanoindentation of multilayer 2D materials or heterostructures, surface indentation, pressurized blister test, characterization of spontaneously formed nanoblisters, and nano-friction tests. Based on the analysis and comparison of the existing methods and results, we also discuss the advantages and limitations of each method. Finally, the challenges and opportunities in this promising field are discussed. This review summarizes the recent progress in the probing of interlayer mechanical coupling of 2D layered materials and will provide important reference for the rational design of flexible and stretchable devices.

Superparamagnetic properties and fine-tuning of colloidal Fe3O4 nanoparticles are important for their widespread biomedical applications. Herein, colloidal Fe3O4 nanoparticles (NPs) of different sizes (8–20 ​nm) were prepared, and their hydrophilization with SiO2 shell coating to be Fe3O4@SiO2 core-shell had been realized successively. The size of Fe3O4 NPs was controlled by different heating rates. Transmission electron microscope (TEM), powder X-ray diffractometry (XRD), and vibrating sample magnetometer (VSM) were performed to examine the morphology, crystallinity, and magnetic properties of the prepared Fe3O4 and Fe3O4@SiO2 core-shell NPs, respectively. In addition, high resolution transmission electron microscope (HRTEM) results suggested that Fe3O4 NPs had well crystallization. Enabled by such, their superparamagnetic properties can be fine-tuned accordingly and cater to their potential applications.

Predicting the cycle life of Lithium-Ion Batteries (LIBs) remains a great challenge due to their complicated degradation mechanisms. The present work employs an interpretative machine learning of symbolic regression (SR) to discover an analytic formula for LIB life prediction with newly defined features. The novel features are based on the discharging energies under the constant-current (CC) and constant-voltage (CV) modes at every five cycles alternately. The cycle life is affected by the CC-discharging energy at the 15th cycle (E15−CCD) and the difference between the CC-discharging energies at the 45th cycle and 95th cycle (Δ45−95). The cycle life highly correlates with a simple indicator (E15−CCD−3)/Δ45−95 with a Pearson correlation coefficient of 0.957. The machine learning tools provide a rapid and accurate prediction of cycle life at the early stage.

Tactile sensors can transform the environmental stimuli into electrical signals to perceive and quantify the environmental information, which show huge application prospects. The development of bionic robots and wearable devices towards intelligence has put high demands on the performance of tactile sensor arrays. Herein, the current state-of-the-art tactile sensor arrays over recent years have been summarized, from sensor array fabrication to advanced applications. The main preparation methods of patterned array including screen printing, 3D printing, laser microprocessing, and textile technology are discussed in detail. Strategies to optimize the signal crosstalk caused by flexible high-density sensor arrays are systematically introduced from the perspective of structure design and circuit design. Furthermore, advanced tactile sensors are not limited to a single pressure sensing function, and hence the development of multimodal detection for sensors has been discussed. In order to promote the adaptability in applications, stretchable and self-powered versatile integration scheme for advanced sensing are briefly described. Then, by means of machine learning and neural networks, it is possible to deeply explore the information embedded in the tactile acquisition signal with enriched application scenarios. Finally, the current challenges and the future perspectives for flexible tactile sensor arrays towards practical use are provided.

Polyanion cathodes are credited for its thermal stability and better safety, no matter in lithium ion batteries or sodium ion batteries. Polyanion oxides with phosphate groups came to the public's attention in 1997, and the representative material is LiFePO4, which has been widely applied and plays a huge role in the field of powder batteries and energy storage system. However, owing to the low lithiation potentials and storage sites, the energy densities of polyanion cathodes have been restricted, resulting of low-endurance and limited application scenarios. Accordingly, here, we use cheap and environmental friendly raw materials as precursors to synthesis high energy density LiMn0.6Fe0.4PO4@C cathode by a simple spray-drying and high temperature calcination process. The self-designed liquid polyacrylonitrile (LPAN) is added for the intention of nanoparticle coating, conductive network construction and particle granulation. The low-cost and carbon-coated LiMn0.6Fe0.4PO4 cathode exhibits excellent reversible capacity, low electrochemical polarization and excellent rate capacity, which maintains 93.5% capacity retention after cycling 1000 times at 5C. The work introduces a new avenue to fabricate olivine structure cathodes with outstanding electrochemical performance for the high energy density lithium ion batteries.